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Compound of Interest

Compound Name: Nitroso-PSAP

Cat. No.: B1598662

For researchers, scientists, and professionals in drug development, the accurate quantification
of iron is crucial in a multitude of biological and chemical contexts. This guide provides an
objective comparison of two common chromogenic reagents for iron analysis: 2-nitroso-5-(N-
propyl-N-sulfopropylamino)phenol (Nitroso-PSAP) and 4,7-diphenyl-1,10-phenanthroline
(bathophenanthroline). The selection of the appropriate reagent is contingent upon the specific
requirements of the assay, including sensitivity, sample matrix, and the desired iron species to
be measured.

Performance Comparison

The following table summarizes the key performance characteristics of Nitroso-PSAP and
bathophenanthroline for iron analysis based on experimental data.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1598662?utm_src=pdf-interest
https://www.benchchem.com/product/b1598662?utm_src=pdf-body
https://www.benchchem.com/product/b1598662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Parameter

Nitroso-PSAP

Bathophenanthroline

Iron Species Detected

Fe2+ (and total iron after
reduction of Fe3+)[1][2]

Specifically Fe2+[3][4][5]

Color of Complex

Blue/Green[6][7]

Red/Magenta[3][5][8]

Maximum Absorbance (Amax)

750 - 756 nm[6][7][9]

533 nm[3][8]

Molar Absorptivity (€)

4.3x10M -4.5x 10" L mol-1
cm-1[7][9]

2.24 x 104 L mol-1 cm-1[3]

Sensitivity

High

Moderate

Sample Deproteinization

Not required[2][6][10]

Often required for biological

samples

Assay pH

Weakly acidic[6][10]

pH 4.0 - 4.5[8]

Common Applications

Biological samples (serum,

plasma, cell lysates)[1][2][6]

Water analysis, determination
of Fe(ll) in the presence of
Fe(IIN[3][8]

Logical Workflow for Colorimetric Iron Analysis

The general workflow for determining iron concentration using either Nitroso-PSAP or

bathophenanthroline involves sample preparation, complex formation, and spectrophotometric

measurement. The key difference lies in the initial sample processing steps.
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General Workflow for Colorimetric Iron Analysis

1. Sample Preparation

Biological or Environmental Sample

'

Deproteinization (if required, e.g., for Bathophenanthroline)

'

Reduction of Fe3+ to Fe2+ (for total iron)

2. Complex Formation

Addition of Chromogenic Reagent
(Nitroso-PSAP or Bathophenanthroline)

'

Incubation

3. Measurement

Spectrophotometric Measurement
(750-756 nm for Nitroso-PSAP, 533 nm for Bathophenanthroline)

'

Calculation of Iron Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. adipogen.com [adipogen.com]

2. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS — Nitroso-PSAP
method | Metallo Assay LS | 77} 33 [funakoshi.co.jp]

o 3. researchgate.net [researchgate.net]

e 4. Determination of iron with bathophenanthroline following an improved procedure for
reduction of iron(lll) ions - Analyst (RSC Publishing) [pubs.rsc.org]

» 5. irongallink.org [irongallink.org]

e 6. kamiyabiomedical.com [kamiyabiomedical.com]
e 7. medchemexpress.com [medchemexpress.com]
e 8. NEMI Method Summary - D1068D [nemi.gov]

» 9. Spectrophotometric determination of iron in boiler and well waters by flow injection
analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing)
[pubs.rsc.org]

¢ 10. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

¢ To cite this document: BenchChem. [A Comparative Guide to Nitroso-PSAP and
Bathophenanthroline for Iron Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598662#comparison-of-nitroso-psap-and-
bathophenanthroline-for-iron-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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